Cas no 2229448-09-1 (5-(4,5-difluoro-2-nitrophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4,5-difluoro-2-nitrophenyl)-1,3-oxazolidin-2-one
• CAS No: 2229448-09-1
• MF: C₉H₆F₂N₂O₄
• MW: 244.151749134064
• CID: 6396527
• PubChem ID: 165798595
• Update Time: 2025-10-18

5-(4,5-difluoro-2-nitrophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4,5-difluoro-2-nitrophenyl)-1,3-oxazolidin-2-one
• EN300-1817263
• 2229448-09-1

• Inchi： 1S/C9H6F2N2O4/c10-5-1-4(8-3-12-9(14)17-8)7(13(15)16)2-6(5)11/h1-2,8H,3H2,(H,12,14)
• InChI Key： XKSKVEGHCFRYQR-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1CNC(=O)O1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 244.02956300g/mol
• Monoisotopic Mass: 244.02956300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-(4,5-difluoro-2-nitrophenyl)-1,3-oxazolidin-2-one

5-(4,5-Difluoro-2-Nitrophenyl)-1,3-Oxazolidin-2-One: A Comprehensive Overview

5-(4,5-Difluoro-2-Nitrophenyl)-1,3-Oxazolidin-2-One (CAS No. 2229448-09-1) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are known for their versatile applications in drug discovery and chemical synthesis. The structure of 5-(4,5-Difluoro-2-Nitrophenyl)-1,3-Oxazolidin-2-One incorporates a substituted phenyl group attached to an oxazolidinone ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 5-(4,5-Difluoro-2-Nitrophenyl)-1,3-Oxazolidin-2-One typically involves a series of well-established organic reactions. The starting material is often a substituted nitrobenzene derivative, which undergoes nucleophilic substitution or coupling reactions to form the oxazolidinone ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

One of the most promising applications of 5-(4,5-Difluoro-2-Nitrophenyl)-1,3-Oxazolidin-2-One lies in its potential as a precursor for drug development. The oxazolidinone moiety is known to exhibit various pharmacological activities, including antimicrobial and antitumor properties. Recent studies have explored the use of this compound as an intermediate in the synthesis of β-lactam antibiotics, where it serves as a key building block for constructing complex molecular architectures.

In addition to its role in drug discovery, 5-(4,5-Difluoro-2-Nitrophenyl)-1,3-Oxazolidin-2-One has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to facilitate electron transport is highly valued.

Recent research has focused on understanding the photophysical properties of 5-(4,5-Difluoro-2-Nitrophenyl)-1,3-Oxazolidin-2-One, particularly its fluorescence behavior under different conditions. Studies have shown that the compound exhibits strong fluorescence emission in certain solvents, making it a potential candidate for fluorescent sensing applications. This property has led to explorations in its use as a biosensor for detecting specific analytes in complex biological systems.

The stability and reactivity of 5-(4,5-Difluoro-2-Nitrophenyl)-1,3-Oxazolidin-2-One have also been extensively studied. Its resistance to hydrolysis under physiological conditions makes it an attractive candidate for drug delivery systems. Researchers have explored its use as a prodrug carrier, where it can be cleaved by specific enzymes to release bioactive molecules at targeted sites within the body.

In terms of environmental impact and safety considerations, 5-(4,5-Difluoro-2-Nitrophenyl)-1,3-Oxazolidin-2-One has been evaluated for its biodegradability and toxicity profiles. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully understand its environmental fate and potential risks.

Looking ahead, the development of novel synthetic routes and functionalization strategies for 5-(4,5-Difluoro-2-Nitrophenyl)-1